Cas no 887139-07-3 ((4-iodophenyl)methyl(methyl)amine)

• Product Name: (4-iodophenyl)methyl(methyl)amine
• CAS No: 887139-07-3
• MF: C₈H₁₀IN
• MW: 247.076174259186
• CID: 4295259
• PubChem ID: 65499358
• Update Time: 2025-05-20

(4-iodophenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-iodo-N-methyl-
• (4-Iodobenzyl)methylamine
• (4-iodophenyl)methyl(methyl)amine
• G50489
• DTXSID601300245
• 1-(4-iodophenyl)-N-methylmethanamine
• 887139-07-3
• SCHEMBL8339267
• A1-23459
• AKOS014837077
• EN300-1234495
• 4-Iodo-N-methylbenzenemethanamine
• N-methyl-1-(4-iodophenyl)methylamine
• DB-094887
• PKIUBCFWCKZLSV-UHFFFAOYSA-N
• [(4-iodophenyl)methyl](methyl)amine

• Inchi： 1S/C8H10IN/c1-10-6-7-2-4-8(9)5-3-7/h2-5,10H,6H2,1H3
• InChI Key： PKIUBCFWCKZLSV-UHFFFAOYSA-N
• SMILES： C1(CNC)=CC=C(I)C=C1

Computed Properties

• Exact Mass: 246.98580Da
• Monoisotopic Mass: 246.98580Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12Ų

(4-iodophenyl)methyl(methyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (4-iodophenyl)methyl(methyl)amine

Comprehensive Overview of (4-Iodophenyl)methyl(methyl)amine (CAS No. 887139-07-3): Properties, Applications, and Industry Insights

(4-Iodophenyl)methyl(methyl)amine (CAS No. 887139-07-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, features an iodophenyl group coupled with a methylamine moiety, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "887139-07-3 synthesis," "4-iodophenyl methylamine applications," and "amine derivatives in drug discovery," reflecting its relevance in modern scientific inquiries.

The compound's molecular structure, characterized by the presence of an iodine atom on the phenyl ring, enhances its utility in cross-coupling reactions, a topic highly searched in the context of "palladium-catalyzed reactions" and "aryl halide reactivity." This property aligns with current trends in green chemistry and sustainable synthesis, where efficiency and selectivity are paramount. Additionally, the methylamine group contributes to its solubility and reactivity, making it a versatile building block for pharmaceutical intermediates and material science applications.

In the pharmaceutical sector, (4-iodophenyl)methyl(methyl)amine is explored for its potential role in developing central nervous system (CNS) therapeutics, a hot topic in drug discovery forums. Its structural similarity to bioactive amines has led to investigations into its use as a precursor for neurotransmitter analogs or enzyme inhibitors. Searches such as "CNS drug candidates 2024" and "amine-based pharmaceuticals" highlight the growing interest in this niche. Furthermore, its iodinated aromatic component makes it a candidate for radiolabeling studies, addressing the demand for "PET tracer development" and "molecular imaging probes."

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Emerging applications of (4-iodophenyl)methyl(methyl)amine also extend to agrochemical research, where its halogenated structure is leveraged for designing novel pesticide intermediates. This aligns with global trends toward "eco-friendly crop protection" and "halogenated compound efficacy." Environmental considerations, such as biodegradability and toxicity profiles, are increasingly factored into its use, resonating with searches like "green chemistry in agriculture."

In summary, (4-iodophenyl)methyl(methyl)amine (CAS No. 887139-07-3) represents a multifaceted compound with broad applicability across life sciences and material innovation. Its integration into cutting-edge research underscores the importance of specialty chemicals in advancing scientific frontiers. By addressing high-traffic keywords and industry trends, this overview aims to bridge the gap between technical expertise and user-driven search intent, fostering informed decision-making in research and development.